Cas no 2803861-50-7 ({6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride)

• Product Name: {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride
• CAS No: 2803861-50-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5809447
• PubChem ID: 165748439
• Update Time: 2025-06-08

{6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {6-aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride
• EN300-37442039
• 2803861-50-7
• {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride

• Inchi： 1S/C8H15NO.ClH/c9-8(5-10)4-6-2-1-3-7(6)8;/h6-7,10H,1-5,9H2;1H
• InChI Key： DJZATDYKINZEHP-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CC2CCCC21)N

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride

Introduction to {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride (CAS No. 2803861-50-7)

{6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride} is a significant compound in the field of pharmaceutical chemistry, renowned for its unique structural and functional properties. This compound, identified by the CAS number 2803861-50-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biochemical and pharmacological studies.

The molecular structure of {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride features a bicyclic framework, which contributes to its distinct chemical behavior and reactivity. The presence of an amine group and a hydroxymethyl moiety on the bicyclic core suggests multiple sites for interaction with biological targets, such as enzymes and receptors. This structural complexity makes it an intriguing subject for researchers exploring novel pharmacophores.

In recent years, the compound has been studied for its potential role in the development of therapeutic agents targeting various diseases. Its unique scaffold has been hypothesized to interact with specific biological pathways, offering a promising avenue for drug discovery. For instance, preliminary studies have suggested that {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride may exhibit inhibitory effects on certain enzymes involved in inflammatory responses, making it a candidate for anti-inflammatory drug development.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The amine and hydroxymethyl groups provide multiple opportunities for derivatization, allowing chemists to tailor its properties for specific applications. This flexibility has led to several synthetic strategies being explored to optimize its pharmacokinetic and pharmacodynamic profiles. Researchers have employed various techniques, including solid-phase synthesis and catalytic methods, to produce analogs with enhanced efficacy and reduced toxicity.

The hydrochloride form of {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride has been particularly advantageous in formulation development due to its improved solubility in water-based media. This characteristic is crucial for pharmaceutical applications, where bioavailability and drug delivery are critical factors. The compound's stability under different storage conditions has also been a focus of study, ensuring that it remains effective over prolonged periods.

Advances in computational chemistry have further accelerated the investigation of {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride}. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding the design of more effective derivatives. Additionally, virtual screening methods have been employed to identify potential drug candidates that could be developed further based on the structural features of this compound.

The potential therapeutic applications of {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride extend beyond anti-inflammatory agents. Emerging research suggests that it may also have neuroprotective properties, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been a key focus area, as this is essential for effective treatment of central nervous system disorders.

In conclusion, {6-Aminobicyclo[3.2.0]heptan-6-yl}methanol hydrochloride (CAS No. 2803861-50-7) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features, combined with its chemical versatility, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future drug development efforts.